Cas no 821776-06-1 (L-Proline, L-asparaginyl-L-tyrosyl-)

L-Proline, L-asparaginyl-L-tyrosyl- structure
821776-06-1 structure
Product name:L-Proline, L-asparaginyl-L-tyrosyl-
CAS No:821776-06-1
MF:C18H24N4O6
MW:392.406364440918
CID:697352
PubChem ID:11463483

L-Proline, L-asparaginyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, L-asparaginyl-L-tyrosyl-
    • 821776-06-1
    • DTXSID40466742
    • Inchi: InChI=1S/C18H24N4O6/c19-12(9-15(20)24)16(25)21-13(8-10-3-5-11(23)6-4-10)17(26)22-7-1-2-14(22)18(27)28/h3-6,12-14,23H,1-2,7-9,19H2,(H2,20,24)(H,21,25)(H,27,28)/t12-,13-,14-/m0/s1
    • InChI Key: DXHINQUXBZNUCF-IHRRRGAJSA-N
    • SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC(=O)N)N)C(=O)O

Computed Properties

  • Exact Mass: 392.16958450g/mol
  • Monoisotopic Mass: 392.16958450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 176Ų

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